3-(3,4-Dimethoxyphenyl)-1h-1,2,4-triazole

• IUPAC Name: 5-(3,4-dimethoxyphenyl)-1H-1,2,4-triazole
• InChI: InChI=1S/C10H11N3O2/c1-14-8-4-3-7(5-9(8)15-2)10-11-6-12-13-10/h3-6H,1-2H3,(H,11,12,13)
• InChI Key: SKYZICBRARSCCA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC=NN2)OC
• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol

Description

3-(3,4-Dimethoxyphenyl)-1h-1,2,4-triazole is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3,4-Dimethoxyphenyl)-1h-1,2,4-triazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3,4-Dimethoxyphenyl)-1h-1,2,4-triazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Anti-inflammatory Activity : A study by Labanauskas et al. (2001) explored the synthesis of derivatives of 3-(3,4-dimethoxyphenyl)-1h-1,2,4-triazole, which exhibited anti-inflammatory activity. This research highlights the potential medicinal applications of the compound (Labanauskas et al., 2001).

• Antioxidant Properties : Dovbnya et al. (2022) synthesized new (2,4- and 3,4-dimethoxyphenyl)-1,2,4-triazoles and studied their antioxidant activities, suggesting their utility in pharmaceutical applications (Dovbnya et al., 2022).

• Triazole Derivatives for Anti-Corrosion : Bentiss et al. (2007) examined the use of 3-(3,4-Dimethoxyphenyl)-1h-1,2,4-triazole derivatives in preventing corrosion and dissolution of mild steel, indicating industrial applications in corrosion prevention (Bentiss et al., 2007).

• Characterization and Molecular Modeling : Tanak et al. (2010) focused on the synthesis and characterization of a specific triazole compound, including molecular modeling and X-ray crystal determination. This kind of research is vital for understanding the molecular structure and properties of the compound (Tanak et al., 2010).

• Application in Nanosensors and Nanocatalysts : Wrzosek et al. (2017) conducted a study on the chemical states of 3-sulfur derivatives of 1,2,4-triazole, indicating their potential use in creating nanosensors and nanocatalysts. This research highlights the broad range of applications of triazole compounds in advanced technologies (Wrzosek et al., 2017).

• Potential Antimicrobial Agents : Kaplancikli et al. (2008) synthesized new 1,2,4-triazole derivatives, including those with 3,4-dimethoxyphenyl groups, as novel antimicrobial agents. This emphasizes the potential of these compounds in combating microbial infections (Kaplancikli et al., 2008).